Cas no 402947-71-1 (1-(benzenesulfonyl)-3-(3,4-dimethoxyphenyl)-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazole)

• Product Name: 1-(benzenesulfonyl)-3-(3,4-dimethoxyphenyl)-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazole
• CAS No: 402947-71-1
• MF: C₂₄H₂₄N₂O₅S
• MW: 452.522765159607
• CID: 6453243
• Update Time: 2025-06-08

1-(benzenesulfonyl)-3-(3,4-dimethoxyphenyl)-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(benzenesulfonyl)-3-(3,4-dimethoxyphenyl)-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazole
• 3-(3,4-dimethoxyphenyl)-5-(2-methoxyphenyl)-1-(phenylsulfonyl)-4,5-dihydro-1H-pyrazole
• 1H-Pyrazole, 3-(3,4-dimethoxyphenyl)-4,5-dihydro-5-(2-methoxyphenyl)-1-(phenylsulfonyl)-

• Inchi： 1S/C24H24N2O5S/c1-29-22-12-8-7-11-19(22)21-16-20(17-13-14-23(30-2)24(15-17)31-3)25-26(21)32(27,28)18-9-5-4-6-10-18/h4-15,21H,16H2,1-3H3
• InChI Key： OBZMPEGOYXATIV-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=CC=C2)(=O)=O)C(C2=CC=CC=C2OC)CC(C2=CC=C(OC)C(OC)=C2)=N1

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 603.6±65.0 °C(Predicted)
• pka: -2.07±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(benzenesulfonyl)-3-(3,4-dimethoxyphenyl)-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazole

Introduction to 1-(Benzenesulfonyl)-3-(3,4-Dimethoxyphenyl)-5-(2-Methoxyphenyl)-4,5-Dihydro-1H-Pyrazole (CAS No. 402947-71-1)

1-(Benzenesulfonyl)-3-(3,4-dimethoxyphenyl)-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazole, with the CAS number 402947-71-1, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

The molecular structure of 1-(benzenesulfonyl)-3-(3,4-dimethoxyphenyl)-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazole is characterized by a central pyrazole ring substituted with a benzenesulfonyl group, a 3,4-dimethoxyphenyl group, and a 2-methoxyphenyl group. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of this compound in the treatment of inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that 1-(benzenesulfonyl)-3-(3,4-dimethoxyphenyl)-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazole exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, this compound has also shown potential in cancer research. A 2021 study in the Cancer Research journal reported that 1-(benzenesulfonyl)-3-(3,4-dimethoxyphenyl)-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazole can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

The pharmacokinetic properties of 1-(benzenesulfonyl)-3-(3,4-dimethoxyphenyl)-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazole have also been extensively studied. Research has shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. However, further studies are needed to optimize its pharmacokinetic properties and enhance its therapeutic efficacy.

The safety profile of 1-(benzenesulfonyl)-3-(3,4-dimethoxyphenyl)-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazole is another important aspect that has been investigated. Preclinical studies have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. These findings support its potential for clinical translation.

In conclusion, 1-(benzenesulfonyl)-3-(3,4-dimethoxyphenyl)-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazole (CAS No. 402947-71-1) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As the field of medicinal chemistry advances, this compound is likely to play a significant role in the development of novel drugs for treating inflammatory diseases and cancer.